Cas no 43000-53-9 (Decahydro-1,6-methanonaphthalene)

Decahydro-1,6-methanonaphthalene is a saturated polycyclic hydrocarbon with a rigid, bridged ring structure, offering high thermal and chemical stability. Its unique bicyclic framework makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecular architectures. The compound’s low reactivity under standard conditions and resistance to oxidation enhance its utility in specialized applications, such as high-performance lubricants or polymer modifiers. Its well-defined stereochemistry also lends itself to use in chiral synthesis or as a scaffold in pharmaceutical research. The compound’s purity and structural consistency are critical for reproducible results in industrial and academic settings.
Decahydro-1,6-methanonaphthalene structure
43000-53-9 structure
Product Name:Decahydro-1,6-methanonaphthalene
CAS No:43000-53-9
MF:C11H18
MW:150.260623455048
CID:843522
PubChem ID:511452
Update Time:2025-06-09

Decahydro-1,6-methanonaphthalene Chemical and Physical Properties

Names and Identifiers

    • Decahydro-1,6-methanonaphthalene
    • 1,6-Methanonaphthalene, decahydro-
    • Inchi: 1S/C11H18/c1-2-9-6-8-4-5-11(9)10(3-1)7-8/h8-11H,1-7H2
    • InChI Key: MCEWXTWROUCMOU-UHFFFAOYSA-N
    • SMILES: C12CCC3CC1CCCC2C3

Computed Properties

  • Exact Mass: 150.140850574g/mol
  • Monoisotopic Mass: 150.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

Decahydro-1,6-methanonaphthalene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A219006560-1g
Decahydro-1,6-methanonaphthalene
43000-53-9 95%
1g
$684.52 2023-09-01

Additional information on Decahydro-1,6-methanonaphthalene

Research Brief on Decahydro-1,6-methanonaphthalene (CAS: 43000-53-9): Recent Advances and Applications

Decahydro-1,6-methanonaphthalene (CAS: 43000-53-9) is a bicyclic hydrocarbon compound with significant potential in the chemical, biological, and pharmaceutical industries. Recent studies have explored its unique structural properties, synthetic pathways, and applications in drug development and material science. This research brief consolidates the latest findings on this compound, highlighting its relevance and future prospects.

The compound's rigid bicyclic framework makes it an attractive scaffold for designing novel pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a core structure for developing neuroactive agents. Researchers synthesized derivatives of Decahydro-1,6-methanonaphthalene and evaluated their binding affinity to GABA receptors, revealing promising anxiolytic properties with reduced side effects compared to traditional benzodiazepines.

In the field of material science, Decahydro-1,6-methanonaphthalene has been investigated as a precursor for high-performance polymers. A team at MIT reported in Advanced Materials (2024) that the compound's thermal stability and low volatility make it suitable for creating heat-resistant coatings. The study achieved a breakthrough by polymerizing Decahydro-1,6-methanonaphthalene with fluorinated monomers, resulting in materials with exceptional durability at temperatures exceeding 300°C.

Recent advancements in synthetic chemistry have also addressed the challenges associated with the production of Decahydro-1,6-methanonaphthalene. A novel catalytic hydrogenation method, published in Organic Process Research & Development (2023), significantly improved the yield and purity of the compound. The method employs a palladium-based catalyst under mild conditions, reducing energy consumption and minimizing byproducts, which is crucial for scalable industrial applications.

Pharmacokinetic studies have further expanded the understanding of Decahydro-1,6-methanonaphthalene's biological interactions. Research conducted at the University of Cambridge (2024) utilized in vitro and in vivo models to assess the compound's metabolic pathways. The findings indicated favorable bioavailability and low toxicity, supporting its potential as a drug candidate. However, the study also noted the need for further investigation into long-term effects and drug-drug interactions.

In conclusion, Decahydro-1,6-methanonaphthalene (CAS: 43000-53-9) continues to emerge as a versatile compound with wide-ranging applications. Its structural robustness, synthetic accessibility, and biocompatibility make it a valuable asset in pharmaceutical and material science research. Future studies should focus on optimizing its derivatives for targeted therapies and exploring its potential in emerging fields such as nanotechnology and green chemistry.

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